Cocinic Acid Cocinic Acid
Brand Name: Vulcanchem
CAS No.: 61788-47-4
VCID: VC0012489
InChI: InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)
SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O
Molecular Formula: C19H21NO5
Molecular Weight: 343.4 g/mol

Cocinic Acid

CAS No.: 61788-47-4

Cat. No.: VC0012489

Molecular Formula: C19H21NO5

Molecular Weight: 343.4 g/mol

* For research use only. Not for human or veterinary use.

Cocinic Acid - 61788-47-4

Specification

CAS No. 61788-47-4
Molecular Formula C19H21NO5
Molecular Weight 343.4 g/mol
IUPAC Name 7-hydroxy-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-11-carboxylic acid
Standard InChI InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)
Standard InChI Key PZKXRDPRLQDAFK-UHFFFAOYSA-N
SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O
Canonical SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O

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